Cas no 1249613-07-7 (2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid)
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid
- NPBCPHCTDOTRLH-UHFFFAOYSA-N
- 2-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)acetic acid
- 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
-
- Inchi: 1S/C6H9N3O2/c1-4-7-8-5(9(4)2)3-6(10)11/h3H2,1-2H3,(H,10,11)
- InChI Key: NPBCPHCTDOTRLH-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC1N(C)C(C)=NN=1
Computed Properties
- Exact Mass: 155.069
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68A^2
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: NA
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D480020-10mg |
4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid |
1249613-07-7 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D480020-100mg |
4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid |
1249613-07-7 | 100mg |
$ 1800.00 | 2023-09-07 | ||
| Chemenu | CM392420-250mg |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95%+ | 250mg |
$384 | 2023-01-10 | |
| Chemenu | CM392420-500mg |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95%+ | 500mg |
$512 | 2023-01-10 | |
| Chemenu | CM392420-1g |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95%+ | 1g |
$640 | 2023-01-10 | |
| Chemenu | CM392420-5g |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95%+ | 5g |
$1897 | 2023-01-10 | |
| Chemenu | CM392420-10g |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95%+ | 10g |
$2814 | 2023-01-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7589-100MG |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95% | 100MG |
¥ 1,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7589-250MG |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95% | 250MG |
¥ 1,716.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7589-500MG |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid |
1249613-07-7 | 95% | 500MG |
¥ 2,864.00 | 2023-03-31 |
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
Recent Advances in the Study of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7)
The compound 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole moiety, combined with the acetic acid functional group, makes it a valuable scaffold for designing molecules with enhanced bioactivity. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.
One of the most notable advancements involves the application of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid in the synthesis of small-molecule inhibitors for inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting the NF-κB signaling pathway. The study reported a significant reduction in pro-inflammatory cytokine production in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid derivatives. A preclinical study conducted by a team at the National Cancer Institute revealed that certain analogs of this compound exhibit strong antiproliferative effects against a panel of cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicated that these compounds induce apoptosis through the activation of caspase-3 and PARP cleavage, highlighting their potential as chemotherapeutic agents.
The synthesis and optimization of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly synthetic routes. For instance, a 2022 study in Organic Process Research & Development reported a novel one-pot synthesis method that significantly improves yield and reduces waste, making the production process more sustainable.
Despite these promising findings, challenges remain in the clinical translation of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for further investigation.
In conclusion, 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and potentially lead to the development of novel therapeutic agents. This briefing underscores the importance of ongoing exploration and optimization of this compound to fully realize its potential in the pharmaceutical industry.
1249613-07-7 (2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid) Related Products
- 959240-56-3(3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid)
- 2172584-17-5(2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetic acid hydrochloride)
- 2639457-84-2(2-methyl-2-(4-methyl-4H-1,2,4-triazol-3-yl)propanoic acid hydrochloride)
- 2470435-67-5(4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)butanoic acid hydrochloride)
- 1249455-82-0(2-4-(Propan-2-yl)-4h-1,2,4-triazol-3-ylacetic acid)
- 1517255-85-4(2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol)
- 1249819-92-8(4-(dimethyl-4H-1,2,4-triazol-3-yl)butanoic acid)
- 1541852-16-7(2-(Dimethyl-4H-1,2,4-triazol-3-yl)-3-methylbutanoic acid)
- 937677-67-3(2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}acetic acid)
- 937667-45-3(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetic acid)